5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-2-fluorophenol
• InChI: InChI=1S/C13H10ClFO2/c1-17-13-5-3-9(14)7-10(13)8-2-4-11(15)12(16)6-8/h2-7,16H,1H3
• InChI Key: ZZUKTWMDGWVPMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)F)O
• Molecular Formula: C13H10ClFO2
• DSSTOX Substance ID: DTXSID60684421
• Molecular Weight: 252.67 g/mol
• CAS RN: 1261998-56-4

Description

5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% (5-CMP-2-FP) is a synthetic molecule that is widely used in scientific research. It is a versatile compound that has a variety of applications in the laboratory, including synthesis, biochemical and physiological studies. 5-CMP-2-FP is a white crystalline solid with a melting point of 56°C and a boiling point of 149°C. It is soluble in organic solvents such as ethanol, chloroform, and acetone.

Scientific Research Applications

5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% is widely used in scientific research due to its versatility. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in biochemical and physiological studies, such as enzyme inhibition, receptor binding, and DNA/RNA manipulation.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed to interact with a variety of molecules in the body, including proteins and enzymes. It is thought to act as an inhibitor of enzymes involved in the metabolism of drugs, hormones, and other molecules.
Biochemical and Physiological Effects
5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, hormones, and other molecules. It has also been shown to bind to receptors in the body, which can alter the activity of various proteins and enzymes. In addition, 5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% has been shown to have an effect on DNA/RNA manipulation, which can lead to changes in gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% in laboratory experiments is its versatility. It can be used in a variety of applications, including synthesis, biochemical and physiological studies. It is also relatively easy to obtain and is relatively inexpensive. However, there are some limitations to its use. It is not soluble in water, so it must be dissolved in an organic solvent before use. In addition, it is not as stable as some other compounds and can degrade over time.

Future Directions

The potential applications of 5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% are vast and there are many possible future directions for research. These include further studies into its mechanism of action, its effects on biochemical and physiological processes, and its potential for use in drug synthesis. In addition, further research into its use in gene manipulation and its potential for use in biotechnology is needed. Other possible future directions include the development of new synthesis methods and the development of new applications for 5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95%.

Synthesis Methods

5-(5-Chloro-2-methoxyphenyl)-2-fluorophenol, 95% is synthesized by reacting 5-chloro-2-methoxyphenol with 2-fluorophenol in the presence of an acid catalyst such as sulfuric acid. The reaction is carried out at a temperature of around 80°C for a period of several hours. The resulting product is a white crystalline solid that is 95% pure.